Cas no 81015-49-8 (4-(2-Thiazolyl)phenol)

4-(2-Thiazolyl)phenol structure
4-(2-Thiazolyl)phenol structure
Product Name:4-(2-Thiazolyl)phenol
CAS No:81015-49-8
MF:C9H7NOS
MW:177.222980737686
MDL:MFCD07368615
CID:654204
PubChem ID:223840
Update Time:2025-09-20

4-(2-Thiazolyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Thiazolyl)phenol
    • 4-(1,3-thiazol-2-yl)phenol
    • 4-(THIAZOL-2-YL)PHENOL
    • 2-(4-Hydroxyphenyl)thiazole
    • Thiazole,2-[4-(trifluoromethyl)phenyl]-
    • MLS002638232
    • NSC11890
    • 4-Thiazol-2-yl-phenol
    • 4-(Thiazole-2-yl)phenol
    • 4-(Thiazol-2-yl)-phenol
    • 4-(Thiazol-2-vl)-phenol
    • 2-(4-hydroxyphenyl)-thiazole
    • PXNRJZLHXKIISI-UHFFFAOYSA-N
    • HMS3080O21
    • SBB089283
    • 4-(2-Thiazolyl)phenol (ACI)
    • NSC 11890
    • DB-001474
    • 81015-49-8
    • CHEMBL2131269
    • NSC-11890
    • MFCD07368615
    • EN300-54286
    • DTXSID601001708
    • SMR001547721
    • FS-3108
    • AKOS009272208
    • Z808598598
    • SCHEMBL466426
    • CS-W006261
    • MDL： MFCD07368615
    • Inchi： 1S/C9H7NOS/c11-8-3-1-7(2-4-8)9-10-5-6-12-9/h1-6,11H
    • InChI Key： PXNRJZLHXKIISI-UHFFFAOYSA-N
    • SMILES： OC1C=CC(C2SC=CN=2)=CC=1

Computed Properties

  • Exact Mass: 177.02500
  • Monoisotopic Mass: 177.024835
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.4
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.363 g/cm3
  • Melting Point: 162-165 °C
  • Boiling Point: 348.5°C at 760 mmHg
  • Flash Point: 124.8 °C
  • Refractive Index: 1.644
  • PSA: 61.36000
  • LogP: 2.51570

4-(2-Thiazolyl)phenol Security Information

4-(2-Thiazolyl)phenol Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

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4-(2-Thiazolyl)phenol Production Method

Production Method 1

86108-58-9 86108-58-9
81015-49-8 81015-49-8
Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Toluene ;  overnight, reflux
1.2 Reagents: Hydrogen bromide Solvents: Water ;  2 h, reflux
Reference
New potent C2-Symmetric malaria plasmepsin I and II inhibitors
Oscarsson, Karin; et al, Bioorganic & Medicinal Chemistry, 2003, 11(7), 1235-1246

Production Method 2

25984-63-8 25984-63-8
7252-83-7 7252-83-7
81015-49-8 81015-49-8
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Ethanol ;  rt; 24 h, 90 °C
Reference
Preparation of nitrogen-containing heterocycles as antifibrotic agents for the treatment of tissue and organ fibrosis
, Argentina, , ,

Production Method 3

874-90-8 874-90-8
81015-49-8 81015-49-8
Reaction Conditions
1.1 Reagents: Magnesium chloride ,  Sodium hydrosulfide Solvents: Dimethylformamide ,  Water ;  8 h, rt
2.1 Solvents: Ethanol ;  10 h, reflux
3.1 Reagents: Hydrogen bromide Solvents: Acetic acid ,  Water ;  24 h, reflux
Reference
Design, synthesis, and in vitro antitumor evaluation of novel diaryl urea derivatives
Sun, Min; et al, European Journal of Medicinal Chemistry, 2010, 45(6), 2299-2306

Production Method 4

27088-84-2 27088-84-2
81015-49-8 81015-49-8
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ,  Water ;  24 h, reflux
Reference
Design, synthesis, and in vitro antitumor evaluation of novel diaryl urea derivatives
Sun, Min; et al, European Journal of Medicinal Chemistry, 2010, 45(6), 2299-2306

Production Method 5

3034-53-5 3034-53-5
81015-49-8 81015-49-8
Reaction Conditions
1.1 Reagents: 1,2-Dibromoethane ,  Zinc Solvents: Tetrahydrofuran
1.2 Reagents: Chlorotrimethylsilane Solvents: Tetrahydrofuran
1.3 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran
1.4 Reagents: Sodium chloride
1.5 Solvents: Dichloromethane
Reference
Preparation of 2- and 5-aryl-substituted thiazoles via palladium-catalyzed Negishi cross-coupling
Jensen, Jacob; et al, Synthesis, 2001, (1), 128-134

Production Method 6

2362-64-3 2362-64-3
2032-35-1 2032-35-1
81015-49-8 81015-49-8
Reaction Conditions
1.1 Solvents: Ethanol ;  10 h, reflux
2.1 Reagents: Hydrogen bromide Solvents: Acetic acid ,  Water ;  24 h, reflux
Reference
Design, synthesis, and in vitro antitumor evaluation of novel diaryl urea derivatives
Sun, Min; et al, European Journal of Medicinal Chemistry, 2010, 45(6), 2299-2306

4-(2-Thiazolyl)phenol Raw materials

4-(2-Thiazolyl)phenol Preparation Products

4-(2-Thiazolyl)phenol Related Literature

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